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Compound of Interest

Compound Name: 5-Hydroxydecanoate sodium

Cat. No.: B1264779

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Hydroxydecanoate (5-HD) sodium salt is a widely utilized chemical tool in biomedical
research, primarily known for its role as a selective blocker of mitochondrial ATP-sensitive
potassium (mitoKATP) channels.[1][2][3][4][5] Its application is crucial in studies related to
cardiovascular research, particularly in investigating the mechanisms of ischemic
preconditioning, cellular metabolism, and apoptosis.[1][6] Proper preparation of a 5-HD stock
solution is the foundational step for ensuring the reproducibility and accuracy of experimental
results.

These application notes provide a detailed protocol for the preparation, storage, and handling
of 5-Hydroxydecanoate sodium stock solutions.

Quantitative Data Summary

For ease of reference, the key quantitative data for 5-Hydroxydecanoate sodium are
summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1264779?utm_src=pdf-interest
https://www.smolecule.com/products/s656299
https://www.medchemexpress.com/5-hydroxydecanoate-sodium.html
https://www.scbt.com/fr/p/5-hydroxydecanoate-sodium-salt-71186-53-3
https://www.scbt.com/p/5-hydroxydecanoate-sodium-salt-71186-53-3
https://www.ambeed.com/products/5-hydroxydecanoate-sodium.html
https://www.smolecule.com/products/s656299
http://www.thegoodscentscompany.com/data/rw1447611.html
https://www.benchchem.com/product/b1264779?utm_src=pdf-body
https://www.benchchem.com/product/b1264779?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Parameter Value Source
CAS Number 71186-53-3 [11141[7118]
Molecular Formula C10H19NaOs (1114181191
Molecular Weight 210.25 g/mol [1113114118]
Appearance White to off-white solid/powder  [2][9]
Purity >97% (HPLC) [8]
Solubility in Water 10 mg/mL [1]18][10]
Solubility in DMSO 10 mg/mL - 12.5 mg/mL [1][8]

ICso for KATP channels ~30 pM [1][2][5]
Long-term Storage (Solid) -20°C, desiccated [1]
Long-term Storage (in solvent)  -80°C (up to 6 months) [2][11]
Short-term Storage (in solvent)  -20°C (up to 1 month) [2][11]

Experimental Protocols

Protocol 1: Preparation of a 100 mM 5-
Hydroxydecanoate Sodium Aqueous Stock Solution

This protocol describes the preparation of a 100 mM stock solution in sterile, nuclease-free

water.

Materials:

Vortex mixer

Sterile, nuclease-free water

5-Hydroxydecanoate sodium salt (powder)

Sterile conical tube (e.g., 15 mL or 50 mL)
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o Calibrated analytical balance

 Sterile filter (0.22 pm) and syringe

 Sterile microcentrifuge tubes for aliquots

Procedure:

e Pre-warm the Solvent: Warm the sterile, nuclease-free water to room temperature to aid in
dissolution.

» Weigh the Compound: On a calibrated analytical balance, carefully weigh out the desired
amount of 5-Hydroxydecanoate sodium powder. For example, to prepare 10 mL of a 100
mM stock solution, weigh out 210.25 mg.

o Calculation: Molarity (M) = moles of solute / Liters of solution

o Moles needed: 0.1 M *0.010 L = 0.001 moles

o Mass needed: 0.001 moles * 210.25 g/mol = 0.21025 g or 210.25 mg

o Dissolution: Transfer the weighed powder to the sterile conical tube. Add a portion of the
sterile water (e.g., 8 mL) to the tube.

o Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.
The solution should be clear.[1][8] If necessary, gently warm the solution to facilitate
dissolution, but avoid overheating.

e Volume Adjustment: Once fully dissolved, add sterile water to reach the final desired volume
(e.g., 10 mL). Invert the tube several times to ensure a homogenous solution.

» Sterilization: To ensure sterility for cell culture applications, filter the stock solution through a
0.22 um sterile syringe filter into a new sterile conical tube.

» Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the
compound. Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[2]
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Protocol 2: Preparation of a 50 mM 5-Hydroxydecanoate
Sodium Stock Solution in DMSO

For experiments requiring a non-aqueous solvent, Dimethyl sulfoxide (DMSO) is a suitable
alternative.

Materials:

5-Hydroxydecanoate sodium salt (powder)

Anhydrous, sterile-filtered DMSO

Sterile conical tube

Vortex mixer

Calibrated analytical balance

Sterile microcentrifuge tubes for aliquots

Procedure:

Weigh the Compound: Weigh the required amount of 5-Hydroxydecanoate sodium powder.
For instance, to prepare 5 mL of a 50 mM stock solution, weigh 52.56 mg.

o Calculation: 0.05 M * 0.005 L * 210.25 g/mol = 0.05256 g or 52.56 mg

» Dissolution: In a sterile conical tube, add the weighed powder. Carefully add the anhydrous
DMSO to the tube.

e Mixing: Securely cap the tube and vortex until the solid is fully dissolved. The solution should
be clear.

e Volume Adjustment: Add DMSO to bring the solution to the final desired volume (e.g., 5 mL).

» Aliquoting and Storage: Aliquot the DMSO stock solution into sterile, single-use
microcentrifuge tubes. Store at -20°C or -80°C, protected from light and moisture.[2]
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Note on Quality Control: It is recommended to verify the concentration and purity of the
prepared stock solution, for example, by using High-Performance Liquid Chromatography
(HPLC), especially for sensitive applications.

Visualizations
Experimental Workflow

The following diagram outlines the general workflow for the preparation of a 5-
Hydroxydecanoate sodium stock solution.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1264779?utm_src=pdf-body
https://www.benchchem.com/product/b1264779?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing
(1. Weigh 5-HD PowdeD

ransfer

(2. Add Solvent (Water or DMSO))

(3. Vortex to Dissolve)
(4. Adjust to Final Volume)

Preparation

v

(5. Sterile Filter (AqueousD
G. Aliquot into Tubes)

(7. Store at -20°C or -80°C)

Quiality Control & Storage

Figure 1: Workflow for 5-HD Stock Solution Preparation

Click to download full resolution via product page

Caption: Figure 1: Workflow for 5-HD Stock Solution Preparation.
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Signaling Pathway

5-Hydroxydecanoate sodium acts as an inhibitor of mitochondrial ATP-sensitive potassium
(mitoKATP) channels. The diagram below illustrates its mechanism of action in the context of

cellular protection against ischemic injury.

)

Figure 2: Signaling Pathway of 5-HD Action

Click to download full resolution via product page

Caption: Figure 2: Signaling Pathway of 5-HD Action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1264779?utm_src=pdf-body
https://www.benchchem.com/product/b1264779?utm_src=pdf-body-img
https://www.benchchem.com/product/b1264779?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

. Buy Sodium 5-hydroxydecanoate | 71186-53-3 [smolecule.com]

. medchemexpress.com [medchemexpress.com]

. scbt.com [scbt.com]

. scbt.com [scbt.com]

. 5-Hydroxydecanoate sodium | Carboxylic Acid Salts | Ambeed.com [ambeed.com]
. 5-hydroxydecanoic acid, 624-00-0 [thegoodscentscompany.com]

. 5-Hydroxydecanoic acid sodium | 71186-53-3 | FH176036 [biosynth.com]

. 5-FREZES ShEh >97% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
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. myuchem.com [myuchem.com]

e 10. 5-HYDROXYDECANOIC ACID SODIUM SALT CAS#: 71186-53-3
[m.chemicalbook.com]

e 11. file.medchemexpress.com [file.medchemexpress.com]

 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of 5-
Hydroxydecanoate Sodium Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1264779#how-to-prepare-5-hydroxydecanoate-
sodium-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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